3-Methyl-5-[[2-(1,3-thiazol-2-yl)phenoxy]methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-[[2-(1,3-thiazol-2-yl)phenoxy]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H11N3O2S/c1-9-15-12(18-16-9)8-17-11-5-3-2-4-10(11)13-14-6-7-19-13/h2-7H,8H2,1H3
• InChI Key: JRGNFCPQCGLMKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)COC2=CC=CC=C2C3=NC=CS3
• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol

Description

3-Methyl-5-[[2-(1,3-thiazol-2-yl)phenoxy]methyl]-1,2,4-oxadiazole is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is commonly referred to as 'MTPO' and has been found to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of MTPO is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways within cells. In cancer cells, MTPO has been found to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway.
Biochemical and Physiological Effects:
MTPO has been found to exhibit significant biochemical and physiological effects, particularly in cancer cells. In addition to inducing apoptosis, MTPO has been found to inhibit cell proliferation, induce cell cycle arrest, and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTPO in lab experiments is its high potency and selectivity towards cancer cells. However, one of the main limitations is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on MTPO. One area of interest is the development of more efficient synthesis methods for MTPO, which could help to reduce the cost of production. Another area of interest is the exploration of MTPO's potential as a herbicide and its effects on non-target organisms. Finally, further research is needed to fully understand the mechanism of action of MTPO and its potential applications in medicine and material science.

Synthesis Methods

The synthesis of MTPO involves the reaction of 2-(1,3-thiazol-2-yl)phenol with 3-methyl-5-formyl-1,2,4-oxadiazole in the presence of a base such as potassium carbonate. The resulting product is MTPO, which can be purified through recrystallization.

Scientific Research Applications

MTPO has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, MTPO has been found to exhibit significant anticancer activity by inducing apoptosis in cancer cells. In agriculture, MTPO has been studied for its potential as a herbicide due to its ability to inhibit the growth of weeds. In material science, MTPO has been found to exhibit significant photoluminescence properties, making it a potential candidate for use in optoelectronic devices.